molecular formula C22H19N5O6 B6198026 9-(1,3-dioxaindan-5-yl)-2-(3-ethoxy-2-hydroxyphenyl)-7-methyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide CAS No. 1358901-59-3

9-(1,3-dioxaindan-5-yl)-2-(3-ethoxy-2-hydroxyphenyl)-7-methyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Cat. No.: B6198026
CAS No.: 1358901-59-3
M. Wt: 449.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-(1,3-dioxaindan-5-yl)-2-(3-ethoxy-2-hydroxyphenyl)-7-methyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C22H19N5O6 and its molecular weight is 449.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '9-(1,3-dioxaindan-5-yl)-2-(3-ethoxy-2-hydroxyphenyl)-7-methyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide' involves the synthesis of the purine ring followed by the attachment of the 1,3-dioxaindan-5-yl and 3-ethoxy-2-hydroxyphenyl groups. The final step involves the introduction of the carboxamide group at the 6-position of the purine ring.", "Starting Materials": [ "2,6-dichloropurine", "5-hydroxy-3-ethoxybenzaldehyde", "1,3-dioxane", "sodium borohydride", "methylamine", "acetic anhydride", "triethylamine", "dimethylformamide", "chloroacetyl chloride", "sodium hydroxide", "hydrochloric acid", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-(3-ethoxy-2-hydroxyphenyl)acetaldehyde by reacting 5-hydroxy-3-ethoxybenzaldehyde with sodium borohydride in ethanol.", "Step 2: Synthesis of 9-(1,3-dioxaindan-5-yl)-2-(3-ethoxy-2-hydroxyphenyl)-7-methyl-8-oxo-8,9-dihydro-7H-purine by reacting 2,6-dichloropurine with 2-(3-ethoxy-2-hydroxyphenyl)acetaldehyde and 1,3-dioxane in the presence of sodium hydroxide and triethylamine.", "Step 3: Synthesis of 9-(1,3-dioxaindan-5-yl)-2-(3-ethoxy-2-hydroxyphenyl)-7-methyl-8-oxo-8,9-dihydro-7H-purine-6-carboxylic acid by reacting 9-(1,3-dioxaindan-5-yl)-2-(3-ethoxy-2-hydroxyphenyl)-7-methyl-8-oxo-8,9-dihydro-7H-purine with chloroacetyl chloride in the presence of triethylamine and dimethylformamide.", "Step 4: Synthesis of 9-(1,3-dioxaindan-5-yl)-2-(3-ethoxy-2-hydroxyphenyl)-7-methyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide by reacting 9-(1,3-dioxaindan-5-yl)-2-(3-ethoxy-2-hydroxyphenyl)-7-methyl-8-oxo-8,9-dihydro-7H-purine-6-carboxylic acid with methylamine in the presence of acetic anhydride and triethylamine." ] }

CAS No.

1358901-59-3

Molecular Formula

C22H19N5O6

Molecular Weight

449.4

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.